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Compound of Interest

Compound Name: 1-lodo-2-nitrobenzene

Cat. No.: B031338

An In-depth Technical Guide to 1-lodo-2-nitrobenzene

Abstract

1-lodo-2-nitrobenzene is an important chemical intermediate widely utilized in organic
synthesis. Its unique molecular structure, featuring both an iodine atom and a nitro group on a
benzene ring, makes it a versatile reagent for constructing complex organic molecules. This
guide provides a comprehensive overview of the physical and chemical properties of 1-lodo-2-
nitrobenzene, detailed experimental protocols for its synthesis, and a summary of its
applications, particularly in the fields of fine chemical production and pharmaceutical research.
This document is intended for researchers, scientists, and professionals in drug development.

Physical and Chemical Properties

1-lodo-2-nitrobenzene is a solid at room temperature, appearing as a light yellow to brown
powder or crystalline substance.[1][2] It is stable under recommended storage conditions but is
noted to be light-sensitive and incompatible with strong bases and strong oxidizing agents.[3]

Quantitative Data Summary

The key physical and chemical properties of 1-lodo-2-nitrobenzene are summarized in the
table below for easy reference and comparison.
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Property Value Reference(s)

Molecular Formula CeHaINO2 [2][4]1[5][6]

Molecular Weight 249.01 g/mol 516171181

CAS Number 609-73-4 [1][41[5]116]
Light yellow to brown powder

Appearance [1]2][4]
or crystals

Melting Point 49-53 °C [L][2118]1[7]

Boiling Point 288-289 °C (at 760 mmHgQ) [4161[7]

163 °C (at 18 mmHg) [1]

Density ~1.92 g/cm3 [4119]

Flash Point 113 °C (closed cup) [61[7]

- Insoluble in water; Soluble in

Solubility [1114]
methanol

LogP 2.76

Vapor Pressure

0.007 mmHg (at 25 °C)

[4]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 1-lodo-2-

nitrobenzene.

e 'H NMR: The proton NMR spectrum shows distinct signals for the aromatic protons. In CCla,
the chemical shifts are approximately 7.99, 7.80, 7.36, and 7.29 ppm.[10] In CDCls, the shifts
are reported around 8.035, 7.845, 7.488, and 7.275 ppm.[10]

e 13C NMR: The carbon NMR spectrum provides information on the carbon framework of the

molecule.[11]

« Infrared (IR) Spectroscopy: The IR spectrum displays characteristic absorption bands

corresponding to the nitro group (NO2) and the C-I bond, confirming the presence of these
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functional groups.[8][12][13][14]

o Mass Spectrometry (MS): The mass spectrum shows a molecular ion peak corresponding to
the molecular weight of the compound, confirming its identity.[12][14][15]

Chemical Reactivity and Applications

1-lodo-2-nitrobenzene is a valuable building block in organic chemistry due to the reactivity of
its functional groups. The presence of the electron-withdrawing nitro group and the versatile
iodo group allows for a variety of chemical transformations.

Key Applications:

Organic Synthesis: It serves as a fundamental reagent for creating complex molecules
through various synthetic pathways.[5]

o Pharmaceutical Research: It is utilized as a precursor for synthesizing active pharmaceutical
ingredients (APIs) and other medicinal compounds.[5][16][17] For instance, it has been used
in the synthesis of 1-(2-Nitrophenyl)-1H-indole and 2-(2-Pyridyl)-3H-indol-3-one N-Oxide.[7]
[18][19]

» Fine Chemicals: It acts as an intermediate in the production of fine chemicals, including dyes
and specialized polymers.[5][17]

o Material Science: The compound is applied in creating specialty materials where the
incorporation of iodine and nitro groups can enhance material properties.[5][17]

Experimental Protocols
Synthesis of 1-lodo-2-nitrobenzene via Diazotization

A common and effective method for the preparation of 1-lodo-2-nitrobenzene is through the
diazotization of o-nitroaniline, followed by a Sandmeyer-type reaction with potassium iodide.
[20]

Materials and Reagents:

e o-Nitroaniline
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e Concentrated Sulfuric Acid (H2S0a4)
e Sodium Nitrite (NaNOz2)

e Potassium lodide (KI)

e lodine (I2)

e Sodium Sulfite (Na2S0O3) solution

o Water

e |ce

Procedure:

» Preparation of the Amine Salt Solution: In a suitable reaction vessel, add 100 g of o-
nitroaniline to 1000 mL of water.

o Carefully and slowly, add 600 g of concentrated sulfuric acid to the mixture. The solution
should become clear.

» Diazotization: Cool the resulting solution to 5 °C in an ice bath. While maintaining the
temperature below 10 °C, slowly add a solution of sodium nitrite in the appropriate
stoichiometric amount to diazotize the o-nitroaniline.

o Preparation of the lodide Solution: In a separate large beaker, prepare a solution by
dissolving 200 g of potassium iodide and 200 g of iodine in 200 mL of water.

e Reaction: Add the cold diazonium salt solution in portions to the potassium iodide solution.
Evolution of nitrogen gas will be observed.

o Work-up: Once the nitrogen evolution ceases, gently warm the mixture on a water bath for a
period to ensure the reaction goes to completion.

o While the mixture is still warm, add sodium sulfite solution to remove any excess iodine.
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« Isolation: Upon cooling, the product, 1-lodo-2-nitrobenzene, will crystallize out of the
solution. The solid can then be collected by filtration. The reported melting point of the
product is 54 °C.[20]

Below is a diagram illustrating the workflow for the synthesis of 1-lodo-2-nitrobenzene.
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reagent

Synthesis Workflow for 1-lodo-2-nitrobenzene
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Caption: Synthesis Workflow for 1-lodo-2-nitrobenzene.
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Safety and Handling

1-lodo-2-nitrobenzene is classified as harmful and an irritant. It is harmful if swallowed,
inhaled, or in contact with skin.[1] It causes skin and serious eye irritation.[1][3] Appropriate
personal protective equipment (PPE), including gloves, safety goggles, and respiratory
protection, should be used when handling this chemical.[21] Store in a cool, dry, and well-
ventilated area away from light and incompatible materials such as strong oxidizing agents and
bases.[3][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical and chemical properties of 1-lodo-2-
nitrobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031338#physical-and-chemical-properties-of-1-iodo-
2-nitrobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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